Cas no 1261923-99-2 (4-(2,5-Dimethoxyphenyl)-2-nitrophenol)

4-(2,5-Dimethoxyphenyl)-2-nitrophenol is a nitrophenol derivative characterized by its distinct aromatic substitution pattern, featuring methoxy and nitro functional groups. This compound is of interest in synthetic organic chemistry due to its potential as an intermediate in the preparation of more complex molecules, particularly in pharmaceutical and materials science research. The presence of electron-donating methoxy groups and an electron-withdrawing nitro group on the phenolic ring enhances its reactivity in electrophilic and nucleophilic transformations. Its well-defined structure allows for precise modifications, making it valuable for studies involving structure-activity relationships or functional group compatibility. The compound is typically handled under controlled conditions due to its sensitivity to light and heat.

4-(2,5-Dimethoxyphenyl)-2-nitrophenol structure

1261923-99-2 structure

Product Name:4-(2,5-Dimethoxyphenyl)-2-nitrophenol

CAS No:1261923-99-2

MF:C₁₄H₁₃NO₅

MW:275.256724119186

MDL:MFCD18315954

CID:2763781

PubChem ID:53221680

Update Time:2025-05-19

4-(2,5-Dimethoxyphenyl)-2-nitrophenol Chemical and Physical Properties

Names and Identifiers

- MFCD18315954
- 1261923-99-2
- 4-(2,5-Dimethoxyphenyl)-2-nitrophenol, 95%
- DTXSID50686292
- 2',5'-Dimethoxy-3-nitro[1,1'-biphenyl]-4-ol
- 4-(2,5-DIMETHOXYPHENYL)-2-NITROPHENOL
- 4-(2,5-Dimethoxyphenyl)-2-nitrophenol
- MDL： MFCD18315954
- Inchi： 1S/C14H13NO5/c1-19-10-4-6-14(20-2)11(8-10)9-3-5-13(16)12(7-9)15(17)18/h3-8,16H,1-2H3
- InChI Key： GNZPWZWTVDHUAQ-UHFFFAOYSA-N
- SMILES： O(C)C1C=CC(=CC=1C1C=CC(=C(C=1)[N+](=O)[O-])O)OC

Computed Properties

Exact Mass: 275.07937252Da
Monoisotopic Mass: 275.07937252Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 20
Rotatable Bond Count: 3
Complexity: 332
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.5
Topological Polar Surface Area: 84.5Å²

4-(2,5-Dimethoxyphenyl)-2-nitrophenol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB322161-5 g	4-(2,5-Dimethoxyphenyl)-2-nitrophenol, 95%; .	1261923-99-2	95%	5g	€1,159.00	2022-08-31
abcr	AB322161-5g	4-(2,5-Dimethoxyphenyl)-2-nitrophenol, 95%; .	1261923-99-2	95%	5g	€1159.00	2024-04-20

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Additional information on 4-(2,5-Dimethoxyphenyl)-2-nitrophenol

Comprehensive Overview of 4-(2,5-Dimethoxyphenyl)-2-nitrophenol (CAS No. 1261923-99-2): Properties, Applications, and Research Insights

4-(2,5-Dimethoxyphenyl)-2-nitrophenol (CAS No. 1261923-99-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features. This nitrophenol derivative is characterized by a dimethoxyphenyl group attached to a nitrophenol core, which contributes to its distinct physicochemical properties. Researchers are increasingly exploring its potential as a building block in drug discovery, particularly for designing targeted therapies and bioactive molecules.

The compound's molecular structure, featuring both electron-donating methoxy groups and an electron-withdrawing nitro group, makes it an interesting subject for structure-activity relationship (SAR) studies. Recent publications highlight its utility in developing fluorescence probes for cellular imaging, owing to its photostability and solvatochromic behavior. These properties align with current trends in precision medicine and diagnostic tools, addressing frequent search queries like "advanced molecular probes for biomedical imaging."

From a synthetic chemistry perspective, 4-(2,5-Dimethoxyphenyl)-2-nitrophenol serves as a versatile intermediate. Its ortho-nitrophenol moiety allows for selective functionalization, making it valuable for cross-coupling reactions and heterocycle synthesis – topics frequently searched in academic databases. The compound's solubility profile (moderate in polar organic solvents) and thermal stability (decomposition above 200°C) are critical parameters for process optimization, as reflected in industrial searches for "high-yield organic synthesis methods."

Environmental and green chemistry applications are emerging areas of interest. The compound's biodegradability and potential as a photosensitizer in visible-light catalysis respond to trending searches about "sustainable chemical processes." Analytical methods for 4-(2,5-Dimethoxyphenyl)-2-nitrophenol quantification typically employ HPLC-UV or LC-MS, with detection limits reaching nanomolar ranges – a technical detail often queried by quality control specialists.

In material science, the compound's crystal packing and intermolecular interactions have been studied using X-ray diffraction, revealing interesting hydrogen-bonding networks. These findings contribute to the growing field of organic electronic materials, particularly for researchers investigating "non-linear optical materials" – a high-search-volume keyword in materials science portals. The compound's redox properties also show promise for energy storage applications, connecting to popular searches about "next-generation battery materials."

Safety assessments indicate that 4-(2,5-Dimethoxyphenyl)-2-nitrophenol requires standard laboratory precautions, with particular attention to its photosensitivity. This aligns with workplace safety searches for "handling light-sensitive compounds." The compound's ecotoxicological profile is currently under investigation, responding to regulatory concerns about "persistent organic pollutants" – a hot topic in environmental chemistry circles.

Recent patent literature reveals innovative applications of this compound in agrochemical formulations and polymer stabilizers, addressing frequent industry queries about "novel crop protection agents" and "advanced material additives." Its chemodosimetric properties are being explored for metal ion sensing, particularly in environmental monitoring applications that dominate recent scholarly search trends.

The global market for 4-(2,5-Dimethoxyphenyl)-2-nitrophenol reflects growing demand from contract research organizations and specialty chemical manufacturers. Supply chain analyses (a trending business intelligence topic) show increasing procurement queries from Asia-Pacific regions, particularly for high-purity grades (>98%) used in preclinical research.

Future research directions likely include computational modeling of its electronic structure (addressing searches for "DFT studies of aromatic compounds") and development of continuous flow synthesis methods – a process intensification technique frequently searched by chemical engineers. The compound's potential in multicomponent reactions also aligns with current interests in atom-efficient synthesis methodologies.